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Environmental Fate Profile of Oxine-Copper

The table below summarizes key environmental fate parameters for oxine-copper. Notably, several critical

values for soil degradation are currently unavailable in the databases consulted [1].

Parameter Value Condition / Notes

Water Solubility 0.07 mg/L Low; at 20°C and pH 7 [1]

Octanol-Water Partition Coefficient
(Log P)

2.46 At pH 7 and 20°C; indicates low

mobility [1]

Soil Degradation (Aerobic) - DT₅₀ Data Gap "Not available" in database [1]

Aqueous Photolysis DT₅₀ Data Gap "Not available" in database [1]

Aqueous Hydrolysis DT₅₀ Data Gap "Not available" in database [1]

Photochemical Oxidative DT₅₀ Cannot be
calculated

Indicator of long-range air transport
risk [1]
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Experimental Protocol: Residue Analysis in Crops

A 2024 study established a sensitive method for analyzing oxine-copper residues in cucumber and

watermelon using UPLC-MS/MS [2]. The following diagram outlines the experimental workflow.

Experimental workflow for oxine-copper analysis.

Method Details and Validation

The methodology involves specific procedures and conditions to ensure accuracy [2].

Field Trials: Following Chinese guidelines (NY/T 788-2018), field trials for cucumber and watermelon
were conducted in multiple provinces. Samples were collected at predetermined intervals (e.g., 0, 1,

3, 5, 7 days for cucumber) for dissipation and terminal residue studies [2].
UPLC-MS/MS Conditions:

Column: Waters ACQUITY UPLC BEH HILIC (2.1 × 50 mm, 1.7 μm)
Mobile Phase: Gradient elution with 0.1% formic acid in deionized water and acetonitrile

Flow Rate: 0.30 mL/min
Detection: Electrospray Ionization (ESI) in negative ion mode with Multiple Reaction Monitoring

(MRM) [2].
Method Validation: The method was rigorously validated [2]:

Linearity: R² ≥ 0.9980
Limit of Quantification (LOQ): 0.01 mg/kg

Accuracy (Recovery): 75.5–95.8%
Precision (RSD): 2.27–8.26%

Mechanism of Fungitoxicity

Research on the fungitoxicity of oxine-copper suggests its action may involve multiple pathways.

Classical View (Metal Chelation): The most widely held hypothesis is that oxine (8-
hydroxyquinoline) acts as a chelator, forming complexes with metals in the environment. These

complexes may enter the fungal cell and dissociate, releasing toxic half-chelates that disrupt enzyme
systems [1] [3].

Revised Understanding: Later research indicates that oxine itself is inherently fungitoxic, and its
activity increases with pH, corresponding to the concentration of its neutral species. The role of metal
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oxinates may be as co-toxicants. Copper oxinate's fungitoxicity appears to be independent and is

generally not affected by changes in pH or the presence of other metals or chelating agents [3].

Dissipation Behavior in Crops

The established UPLC-MS/MS method was applied to study the dissipation of oxine-copper in cucumber

and watermelon under field conditions [2].

Degradation Pattern: The dissipation followed first-order kinetics.
Half-lives:

Cucumber: 1.77–2.11 days
Watermelon: 3.57–4.68 days

Terminal Residues:
Cucumber: <0.01–0.264 mg/kg

Watermelon: <0.01–0.0641 mg/kg

Based on these residue levels, the long-term dietary risk probability was calculated to be 64.11%, leading to

the conclusion that consumption of these crops does not pose an unacceptable dietary risk to the general

population [2].

Toxicity and Regulatory Notes

Ecotoxicology: Oxine-copper is highly toxic to aquatic life, with a reported LC₅₀ for rainbow trout of

0.2-0.3 mg/L (48 hours) [4]. It is also classified as a "Forever chemical" under specific rules due to its
high aquatic toxicity [1].

Mammalian Toxicity: It has moderate acute oral toxicity in mammals (rat LD₅₀ 300-4700 mg/kg) [1]
[4].

Regulatory Status: Oxine-copper is not approved for use in the European Union under EC
Regulation 1107/2009 [1]. It is listed as an "obsolete" fungicide, primarily used as a wood

preservative [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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